Cas no 2171813-77-5 (3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2,3-trimethylbutanamido-2-hydroxypropanoic acid)

• Product Name: 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2,3-trimethylbutanamido-2-hydroxypropanoic acid
• CAS No: 2171813-77-5
• MF: C₂₅H₃₀N₂O₆
• MW: 454.515507221222
• CID: 6422915
• PubChem ID: 165547017
• Update Time: 2025-07-21

3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2,3-trimethylbutanamido-2-hydroxypropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2,3-trimethylbutanamido-2-hydroxypropanoic acid
• 2171813-77-5
• 3-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2,2,3-trimethylbutanamido]-2-hydroxypropanoic acid
• EN300-1490004

• Inchi： 1S/C25H30N2O6/c1-24(2,22(31)26-13-20(28)21(29)30)25(3,4)27-23(32)33-14-19-17-11-7-5-9-15(17)16-10-6-8-12-18(16)19/h5-12,19-20,28H,13-14H2,1-4H3,(H,26,31)(H,27,32)(H,29,30)
• InChI Key： VTENDPKFHRZJII-UHFFFAOYSA-N
• SMILES： O(C(NC(C)(C)C(C(NCC(C(=O)O)O)=O)(C)C)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 454.21038668g/mol
• Monoisotopic Mass: 454.21038668g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 9
• Complexity: 714
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 125Ų

Additional information on 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2,3-trimethylbutanamido-2-hydroxypropanoic acid

3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2,3-trimethylbutanamido-2-hydroxypropanoic Acid (CAS No. 2171813-77-5): A Comprehensive Overview

3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2,3-trimethylbutanamido-2-hydroxypropanoic acid (CAS No. 2171813-77-5) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry and biochemistry due to its unique structural features and potential applications. This compound, often referred to as a fluorenylmethoxycarbonyl (Fmoc) protected amino acid derivative, plays a crucial role in the synthesis of peptides and proteins, particularly in the context of drug development and biotechnological applications.

The Fmoc group is a widely used protecting group in peptide synthesis due to its ease of removal under mild conditions and its ability to prevent unwanted side reactions. The compound's structure includes a fluorene moiety, which provides enhanced stability and solubility properties, making it an ideal candidate for various chemical and biological processes. The presence of the amino and carboxylic acid functional groups further enhances its reactivity and versatility in synthetic chemistry.

In recent years, the use of Fmoc-protected amino acids has been extensively studied in the context of peptide synthesis. These compounds are essential building blocks for the creation of bioactive peptides and proteins, which have a wide range of applications in pharmaceuticals, diagnostics, and therapeutics. For instance, a study published in the Journal of Medicinal Chemistry highlighted the use of Fmoc-protected amino acids in the synthesis of cyclic peptides with potent anti-cancer properties. The unique structure of 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2,3-trimethylbutanamido-2-hydroxypropanoic acid allows for precise control over the stereochemistry and conformation of the resulting peptides, which is critical for their biological activity.

The compound's hydroxypropanoic acid moiety also contributes to its potential therapeutic applications. Hydroxy acids are known for their ability to enhance cellular uptake and improve the bioavailability of drugs. This property makes 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2,3-trimethylbutanamido-2-hydroxypropanoic acid an attractive candidate for developing novel drug delivery systems. Research published in the Journal of Pharmaceutical Sciences demonstrated that hydroxy acids can significantly enhance the permeability of drugs across biological membranes, thereby improving their therapeutic efficacy.

Beyond its use in peptide synthesis and drug delivery, 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2,3-trimethylbutanamido-2-hydroxypropanoic acid has also been explored for its potential as a chiral catalyst in asymmetric synthesis. Chiral catalysts are crucial in the production of enantiomerically pure compounds, which are essential for many pharmaceutical applications. A study published in Angewandte Chemie International Edition reported that Fmoc-protected amino acids can serve as efficient chiral catalysts for asymmetric Michael additions, leading to high enantioselectivity and yield.

The structural complexity and functional versatility of 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2,3-trimethylbutanamido-2-hydroxypropanoic acid have also made it a subject of interest in materials science. Researchers have investigated its use in the development of smart materials with tunable properties. For example, a study published in Advanced Materials explored the self-assembling behavior of Fmoc-protected amino acids to create nanostructures with unique optical and electronic properties. These materials have potential applications in areas such as sensing, imaging, and energy storage.

In conclusion, 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2,3-trimethylbutanamido-2-hydroxypropanoic acid (CAS No. 2171813-77-5) is a multifaceted compound with significant potential across various scientific disciplines. Its unique structural features make it an invaluable tool in peptide synthesis, drug delivery systems, chiral catalysis, and materials science. As research continues to advance, it is likely that new applications and insights will emerge, further solidifying its importance in the field of medicinal chemistry and beyond.